Cas no 133120-15-7 (3-fluoropyridine-2-sulfonamide)

• Product Name: 3-fluoropyridine-2-sulfonamide
• CAS No: 133120-15-7
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• CID: 874566
• PubChem ID: 19957930
• Update Time: 2025-06-14

3-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide,3-fluoro-(9CI)
• 3-fluoropyridine-2-sulfonamide

• Inchi： 1S/C5H5FN2O2S/c6-4-2-1-3-8-5(4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： YXQKUNICQNTDLU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=CC=C1F

Computed Properties

• Exact Mass: 176.006
• Monoisotopic Mass: 176.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-fluoropyridine-2-sulfonamide

Recent Advances in the Study of 3-Fluoropyridine-2-Sulfonamide (CAS: 133120-15-7)

3-Fluoropyridine-2-sulfonamide (CAS: 133120-15-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the fluoropyridine core and sulfonamide moiety, contribute to its ability to interact with a variety of biological targets. Recent synthetic methodologies have improved the efficiency of producing 3-fluoropyridine-2-sulfonamide, enabling more extensive pharmacological evaluations. Advances in catalytic fluorination and sulfonamide formation have been particularly impactful, reducing production costs and increasing yield.

In terms of biological activity, 3-fluoropyridine-2-sulfonamide has shown promising results as an inhibitor of carbonic anhydrase isoforms, with potential applications in treating glaucoma and certain cancers. Studies published in the last year demonstrate its selective inhibition profile against CA IX and XII, isoforms overexpressed in hypoxic tumor environments. The compound's ability to penetrate cellular membranes while maintaining target specificity makes it a valuable candidate for further development.

Recent structural-activity relationship (SAR) studies have elucidated key modifications that enhance both potency and selectivity. Researchers have identified that substitutions at the pyridine nitrogen and sulfonamide groups significantly influence binding affinity and pharmacokinetic properties. These findings are guiding the design of second-generation derivatives with improved therapeutic indices.

The compound's potential extends beyond carbonic anhydrase inhibition. Preliminary data suggest activity against bacterial sulfonamide-resistant strains, possibly through novel mechanisms of action. This could address the growing challenge of antibiotic resistance, though further validation is required. Additionally, its application in PET imaging probes is being explored due to the fluorine-18 isotope's imaging properties.

Challenges remain in optimizing the compound's metabolic stability and reducing potential off-target effects. Recent pharmacokinetic studies in rodent models indicate rapid clearance, prompting investigations into prodrug strategies and formulation approaches. The development of crystalline forms with improved solubility represents another active area of research.

In conclusion, 3-fluoropyridine-2-sulfonamide (133120-15-7) represents a promising chemical scaffold with multiple therapeutic applications. The convergence of improved synthetic methods, detailed mechanistic understanding, and innovative structural modifications positions this compound for potential clinical translation. Future research directions likely will focus on target validation in disease models and the development of optimized derivatives for specific indications.